NoName

• IUPAC Name: (7Z)-N-[5-(2-ethoxy-2-oxoethyl)-1,3,4-thiadiazol-2-yl]-2,6-dimethyl-3-nitro-1H-triazolo[2,1-a]triazol-8-ium-7-carboximidate
• InChI: InChI=1S/C13H14N8O5S/c1-4-26-9(22)5-8-15-16-13(27-8)14-11(23)10-6(2)17-20-12(21(24)25)7(3)18-19(10)20/h4-5H2,1-3H3,(H-,14,16,17,18,23)
• InChI Key: OOUTXOQSDNSCCK-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC1=NN=C(S1)N=C(C2=[N+]3NC(=C(N3N=C2C)[N+](=O)[O-])C)[O-]
• Isomeric SMILES: CCOC(=O)CC1=NN=C(S1)/N=C(/C2=[N+]3NC(=C(N3N=C2C)[N+](=O)[O-])C)\[O-]
• Molecular Formula: C13H14N8O5S
• Molecular Weight: 394.37 g/mol

Description

NoName is a newly discovered compound that has gained attention in the scientific community due to its potential in various applications. The compound has been found to exhibit unique properties that make it a promising candidate for use in scientific research. In

Scientific Research Applications

• Crystallographic Study of NONO Protein

  • NONO, also known as p54(nrb), is a critical protein in nuclear gene regulation with increasing medical significance. It belongs to the DBHS protein family, which plays a role in nuclear regulatory processes. Challenges in studying NONO, such as sample aggregation, were overcome using L-proline, leading to successful crystallization and structural analysis. This study enhances understanding of NONO’s molecular structure and function in gene regulation (Knott et al., 2016).

• Role in NONO in Genetic Engineering Research

  • NONO's significance extends to genetic engineering technology. A study on non-patent citation analysis in genetic engineering highlighted the impact of science research, including work on NONO, on technology development. The research suggested a strong influence of public sector research, including studies on NONO, in advancing genetic engineering technologies (Szu-chia S. Lo, 2009).

• CRISPR/Cas9 Editing and NONO Gene

  • NONO's role in cellular processes was further explored through CRISPR/Cas9 genome editing. A homozygous NONO knockout (NONO-KO) induced pluripotent stem cell (iPSC) line was created, providing insights into the pathogenic mechanisms of noncompaction cardiomyopathy and neurocyte dysfunction related to NONO mutations. This cell line is a valuable tool for studying NONO’s implications in various diseases (Yi et al., 2020).

• NONO in Tumorigenesis

  • Research on NONO has revealed its multifunctional role in gene regulation processes like mRNA splicing, transcriptional regulation, and DNA repair. NONO’s dysregulation has been linked to various types of cancer, suggesting its potential as a biomarker or therapeutic target in cancer research (Feng et al., 2020).

• Congenital Heart Defects and NONO Variants

  • Loss-of-function variants in NONO have been associated with congenital heart defects and left ventricular non-compaction in males. This research has broadened the understanding of NONO’s role in human health, particularly in heart development and function (Scott et al., 2016).

• NONO Knockout in Vascular Injury

  • A study on NONO knockout mice revealed its role in vascular integrity and response to injury. NONO deficiency reduced neointima thickness in ligated arteries, suggesting its involvement in vascular pathology. This research opens avenues for exploring NONO as a therapeutic target in cardiovascular diseases (Xu et al., 2021).